Cas no 1217728-66-9 (tert-Butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate)

• Product Name: tert-Butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate
• CAS No: 1217728-66-9
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• MDL: MFCD08282800
• CID: 1033304
• PubChem ID: 42550566
• Update Time: 2025-10-29

tert-Butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate
• tert-butyl N-[(1R)-1-[(2R)-oxiran-2-yl]-3-phenylpropyl]carbamate
• erythro-N-Boc-D-homophenylalanine epoxide
• erythro-N-(Tert-Butoxy)Carbonyl D-homophenylalanine epoxide
• DTXSID70654731
• 1217728-66-9
• 1,2-Anhydro-3-[(tert-butoxycarbonyl)amino]-3,4,5-trideoxy-5-phenyl-D-erythro-pentitol
• MFCD08282800
• tert-Butyl((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate

• MDL： MFCD08282800
• Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(18)17-13(14-11-19-14)10-9-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,17,18)/t13-,14+/m1/s1
• InChI Key： QBDJHEUSBYIOGK-KGLIPLIRSA-N
• SMILES： O1C[C@H]1[C@@H](CCC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.16800
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.86000
• LogP: 3.30220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on tert-Butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate

Professional Introduction to Tert-Butyl ((R)-1-((R)-Oxiran-2-yl)-3-Phenylpropyl)Carbamate (CAS No. 1217728-66-9)

Ter-t-butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate, identified by its CAS number 1217728-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate stereochemistry and structural motifs, plays a pivotal role in the development of novel therapeutic agents and advanced chemical intermediates. The presence of both a tert-butyl group and a chiral oxirane ring in its molecular framework endows it with unique reactivity and potential applications in synthetic chemistry.

The molecular structure of tert-butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate consists of a carbamate linkage connected to a phenyl-substituted propyl chain, which is further modified by an oxirane ring. This configuration makes it a versatile building block for constructing more complex molecules, particularly in the realm of drug discovery. The stereochemical purity of the (R) configuration at the oxirane and propyl positions is crucial for ensuring the biological efficacy and selectivity of derivatives derived from this compound.

In recent years, there has been growing interest in the use of chiral auxiliaries and ligands in asymmetric synthesis, where compounds like tert-butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate serve as valuable intermediates. The tert-butyl group provides steric hindrance, which can be leveraged to control reaction outcomes in complex synthetic pathways. Additionally, the oxirane ring can undergo various transformations, including nucleophilic ring opening, which is a common strategy for introducing new functional groups into a molecule.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their inhibition is often a key strategy in treating diseases such as cancer, inflammation, and infectious disorders. The phenyl substituent in the propyl chain can be tailored to interact with specific pockets on the protease active site, while the carbamate moiety provides a stable scaffold for further derivatization. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against certain proteases, making it an attractive candidate for further development.

The use of computational chemistry and molecular modeling has also been instrumental in understanding the behavior of tert-butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate in biological systems. These tools allow researchers to predict how the compound might interact with target proteins and to optimize its structure for enhanced binding affinity. By leveraging advanced computational methods, scientists can accelerate the discovery process and identify lead compounds more efficiently.

In addition to its applications in drug development, this compound has shown potential in materials science. The unique combination of functional groups makes it suitable for designing polymers and coatings with tailored properties. For instance, the oxirane ring can be polymerized to create cross-linked networks, while the tert-butyl group can influence the thermal stability and mechanical strength of the resulting materials.

The synthesis of tert-butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate presents several challenges due to its complex stereochemistry. However, advances in synthetic methodology have made it more accessible than ever before. Modern techniques such as asymmetric hydrogenation and enzymatic resolution have enabled researchers to obtain high-purity enantiomerically pure samples, which are essential for many applications.

Ongoing research is exploring new ways to utilize this compound in various fields. For example, scientists are investigating its role as a precursor for bioconjugates, where it can be linked to biomolecules like antibodies or peptides to create targeted therapeutic agents. The versatility of its structure allows for numerous modifications, making it a valuable tool in synthetic biology and medicinal chemistry.

The industrial production of tert-butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate is also gaining traction as demand for high-quality intermediates grows. Manufacturers are focusing on optimizing synthetic routes to improve yield and reduce costs without compromising purity. This effort is crucial for ensuring that pharmaceutical companies have access to reliable supplies of this important compound.

In conclusion, tert-butyl ((R)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate (CAS No. 1217728-66-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its applications in medicine, materials science, and beyond.